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Compound of Interest

Compound Name: 2-Methylbutyl acetate-d3

Cat. No.: B12367055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbutyl acetate-d3 is the deuterated form of 2-methylbutyl acetate, an organic ester. In

this isotopologue, three hydrogen atoms on the acetyl methyl group have been replaced with

deuterium. This isotopic labeling makes it an invaluable tool in analytical chemistry, particularly

as an internal standard for quantitative analysis using techniques like Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its

chemical similarity to the non-deuterated analyte ensures comparable behavior during sample

preparation and analysis, while its distinct mass allows for accurate quantification.

Physicochemical Properties
The physicochemical properties of 2-Methylbutyl acetate-d3 are crucial for its application as

an internal standard. While specific experimental data for the deuterated compound is limited,

the properties of its non-deuterated counterpart provide a close approximation.
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Property Value Reference

Chemical Formula C₇H₁₁D₃O₂ [1]

Molecular Weight 133.20 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point (non-deuterated) 138 °C at 741 mmHg

Density (non-deuterated) 0.876 g/mL at 25 °C

Refractive Index (n20/D, non-

deuterated)
1.401

Solubility
Soluble in organic solvents;

sparingly soluble in water
[2]

Isotopic Purity (typical) ≥ 98 atom % D [3]

Synthesis
A plausible synthetic route for 2-Methylbutyl acetate-d3 involves a two-step process,

beginning with the deuteration of acetic acid followed by a Fisher esterification reaction.

Logical Relationship of Synthesis

Step 1: Deuteration of Acetic Acid Step 2: Fisher Esterification

Acetic Acid

Acetic Acid-d3

H/D Exchange

Deuterium Source (e.g., D₂O, acid/base catalyst) Acetic Acid-d3

2-Methylbutyl acetate-d3

2-Methyl-1-butanol Acid Catalyst (e.g., H₂SO₄)

Esterification

Click to download full resolution via product page

Caption: Proposed synthesis pathway for 2-Methylbutyl acetate-d3.
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Experimental Protocol: Synthesis of 2-Methylbutyl
acetate-d3
Step 1: Synthesis of Acetic Acid-d3

A common method for the deuteration of the methyl group of acetic acid is through acid- or

base-catalyzed hydrogen-deuterium exchange with a deuterium source like deuterium oxide

(D₂O).

Materials: Acetic acid, Deuterium oxide (D₂O), Acid or Base catalyst (e.g., HCl or NaOH).

Procedure:

In a round-bottom flask equipped with a reflux condenser, mix acetic acid with an excess

of deuterium oxide.

Add a catalytic amount of a strong acid or base.

Heat the mixture to reflux for several hours to facilitate the hydrogen-deuterium exchange

on the methyl group.

The reaction progress can be monitored by ¹H NMR spectroscopy by observing the

disappearance of the methyl proton signal.

After the reaction is complete, carefully neutralize the catalyst.

Isolate the resulting acetic acid-d3 by distillation.

Step 2: Fisher Esterification

The deuterated acetic acid is then reacted with 2-methyl-1-butanol in the presence of an acid

catalyst to form the final product.[4][5]

Materials: Acetic acid-d3, 2-Methyl-1-butanol, Concentrated sulfuric acid (H₂SO₄).

Procedure:
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In a round-bottom flask, combine a molar excess of acetic acid-d3 with 2-methyl-1-

butanol.[5]

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice

bath.[5]

Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.[5]

After cooling, transfer the mixture to a separatory funnel and wash sequentially with cold

water, a saturated sodium bicarbonate solution (to neutralize the excess acid), and brine.

Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium

sulfate).

Purify the crude product by fractional distillation to obtain pure 2-Methylbutyl acetate-d3.

Application as an Internal Standard in GC-MS
Analysis
2-Methylbutyl acetate-d3 is an ideal internal standard for the quantification of 2-methylbutyl

acetate and other similar volatile esters in complex matrices such as alcoholic beverages.[6][7]

The following is a representative protocol for such an analysis.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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